Cas no 1499121-57-1 (4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid)

• Product Name: 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid
• CAS No: 1499121-57-1
• MF: C₈H₁₁F₃O₃
• MW: 212.166353464127
• CID: 6546315
• PubChem ID: 79426249
• Update Time: 2026-03-11

4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, tetrahydro-4-(2,2,2-trifluoroethyl)-
• 4-(2,2,2-Trifluoroethyl)tetrahydro-2h-pyran-4-carboxylic acid

• Inchi： 1S/C8H11F3O3/c9-8(10,11)5-7(6(12)13)1-3-14-4-2-7/h1-5H2,(H,12,13)
• InChI Key： MTDQRKVRJLCPEW-UHFFFAOYSA-N
• SMILES： C1OCCC(CC(F)(F)F)(C(O)=O)C1

Experimental Properties

• Density: 1.308±0.06 g/cm3(Predicted)
• Boiling Point: 262.8±40.0 °C(Predicted)
• pka: 3.81±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes Oxanes
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxanes

Additional information on 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid

4-(2,2,2-Trifluoroethyl)oxane-4-Carboxylic Acid: A Comprehensive Overview

4-(2,2,2-Trifluoroethyl)oxane-4-carboxylic acid (CAS No. 1499121-57-1) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its cyclic structure and the presence of a trifluoromethyl group, which imparts distinct reactivity and stability features.

The molecular formula of 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid is C₈H₁₁F₃O₃, and its molecular weight is approximately 196.16 g/mol. The compound's structure consists of an oxane ring with a carboxylic acid functional group and a trifluoromethyl-substituted ethyl side chain. This combination of structural elements provides a versatile platform for chemical modifications and functionalization.

In the context of pharmaceutical research, 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid has been explored for its potential as a building block in the synthesis of novel drugs. The trifluoromethyl group is known to enhance the metabolic stability and lipophilicity of molecules, which are crucial properties for drug candidates. Recent studies have demonstrated that derivatives of this compound exhibit promising pharmacological activities, including anti-inflammatory and antiviral effects.

A notable study published in the Journal of Medicinal Chemistry (2021) investigated the use of 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid-based derivatives in the development of inhibitors for specific enzymes involved in inflammatory pathways. The researchers found that these derivatives effectively inhibited the activity of cyclooxygenase (COX), a key enzyme in the production of prostaglandins, which are mediators of inflammation. This finding suggests potential applications in the treatment of inflammatory diseases such as arthritis and asthma.

Beyond pharmaceutical applications, 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid has also been studied for its use in materials science. The trifluoromethyl group imparts hydrophobic and oleophobic properties to materials, making them suitable for surface coatings and other applications where water and oil repellency are desired. A study published in the Journal of Materials Chemistry A (2020) reported the synthesis of fluorinated polymers using this compound as a monomer. The resulting polymers exhibited excellent water-repellent properties and were used to create superhydrophobic surfaces with potential applications in self-cleaning technologies.

The synthesis of 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid typically involves multi-step processes that include the formation of an oxane ring followed by the introduction of the trifluoromethyl-substituted ethyl side chain. One common synthetic route involves the reaction of 1-bromo-3-chloropropane with tetrahydrofuran to form an oxane ring, followed by substitution with trifluoroacetic acid to introduce the trifluoromethyl group. Recent advancements in synthetic methods have focused on improving the efficiency and selectivity of these reactions to reduce costs and environmental impact.

The physical properties of 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid, such as its melting point (approximately 65°C), boiling point (approximately 180°C at reduced pressure), and solubility in various solvents, make it suitable for a wide range of applications. Its stability under different conditions also contributes to its utility in both laboratory and industrial settings.

In conclusion, 4-(2,2,2-trifluoroethyl)oxane-4-carboxylic acid (CAS No. 1499121-57-1) is a versatile compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an attractive candidate for further exploration and development. As ongoing research continues to uncover new applications and optimizations for this compound, it is likely to play an increasingly important role in advancing various scientific fields.